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Compound of Interest

Compound Name: SKF 103784

Cat. No.: B1681004

A comprehensive search of published scientific literature reveals a significant lack of available
data on the effects of SKF 103784, a putative vasopressin antagonist. Despite extensive
searches for original research articles, comparative studies, and conference proceedings, no
publications containing quantitative experimental data on this specific compound could be
identified. Therefore, a comparative guide on the reproducibility of its effects cannot be
compiled at this time.

The designation "SKF" likely originates from Smith, Kline & French, a former pharmaceutical
company that developed numerous compounds. However, it appears that research on SKF
103784 may not have progressed to the stage of peer-reviewed publication or was not made
publicly available.

While information on SKF 103784 is not available, the broader class of vasopressin
antagonists has been the subject of extensive research. These agents are known to block the
action of vasopressin, a hormone involved in regulating water balance, blood pressure, and
other physiological processes. They are primarily investigated for their potential therapeutic
applications in conditions such as hyponatremia (low blood sodium), heart failure, and
polycystic kidney disease.

General Signaling Pathway of Vasopressin
Antagonists
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Vasopressin exerts its effects by binding to specific receptors, primarily the V1a, V1b, and V2
receptors. Vasopressin antagonists are designed to competitively block these receptors,

thereby inhibiting the downstream signaling pathways.
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Caption: General mechanism of vasopressin antagonists.

Typical Experimental Workflow for Evaluating

Vasopressin Antagonists

The evaluation of a novel vasopressin antagonist wou

Id typically follow a standardized

experimental workflow, progressing from in vitro characterization to in vivo efficacy studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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